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Compound of Interest

Compound Name: Methylstat (hydrate)

Cat. No.: B1158421

Get Quote

Executive Summary
Methylstat is a cell-permeable, methyl ester prodrug that functions as a broad-spectrum

inhibitor of the Jumonji C (JmjC) domain-containing histone demethylases (JHDMs).[1] Upon

cellular entry, it is hydrolyzed into its active free acid form, which competes with the cofactor

-ketoglutarate (2-oxoglutarate, 2-OG) at the catalytic site.

Unlike flavin-dependent demethylases (e.g., LSD1), Methylstat selectively targets the oxidative

demethylation mechanism of the JmjC family. It is widely utilized in epigenetic drug discovery to

modulate histone trimethylation states (specifically H3K4me3, H3K9me3, and H3K27me3),

suppress angiogenesis, and induce G0/G1 cell cycle arrest in solid tumors.

Chemical Biology & Mechanism of Action[1]
Structural Logic and Prodrug Activation
Methylstat is designed with a specific "lysine-mimic" tethered to a 2-OG competitive core.

Prodrug Form (Methylstat): The methyl ester modification masks the carboxylic acid,

significantly enhancing lipophilicity and facilitating passive diffusion across the cell
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membrane.

Active Form (Methylstat Free Acid): Once cytosolic, cellular esterases hydrolyze the

compound. The liberated carboxylate group coordinates with the Fe(II) center in the JmjC

catalytic pocket, displacing 2-OG and blocking the decarboxylation reaction required for

methyl group removal.

Selectivity Profile
Methylstat exhibits a distinct selectivity profile. It does not inhibit LSD1 (KDM1A) or Histone

Deacetylases (HDACs), making it a precise tool for isolating JmjC-dependent effects.

Table 1: Inhibitory Potency of Methylstat (Free Acid) Against Recombinant Demethylases

Target Enzyme Family
Substrate
Specificity

IC50 (

M)

JMJD2C (KDM4C) KDM4 H3K9me3, H3K36me3 3.4

JMJD2A (KDM4A) KDM4 H3K9me3, H3K36me3 4.3

JMJD2E (KDM4E) KDM4 H3K9me3 5.9

PHF8 (KDM7B) KDM7
H3K9me1/2,

H4K20me1
10.0

JMJD3 (KDM6B) KDM6 H3K27me3 43.0

LSD1 (KDM1A) KDM1 H3K4me1/2 >50 (No Effect)

Data Source: Synthesized from Luo et al. and Cho et al. [1, 2]

Mechanistic Pathway Diagram
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Figure 1: Mechanism of Action.[2] Methylstat enters the cell as a prodrug, is hydrolyzed to its

free acid, and competitively inhibits JmjC demethylases by displacing the 2-OG cofactor.

Biological Applications
Angiogenesis Inhibition
Methylstat is a potent anti-angiogenic agent.[3] In HUVEC (Human Umbilical Vein Endothelial

Cells) models, it inhibits proliferation with an IC50 of ~4

M [2].[3][4]

Mechanism: Inhibition of JmjC enzymes leads to the accumulation of methylated p53 (or

increased p53 stability), which upregulates p21 and suppresses Cyclin D1, causing G0/G1

arrest.[3]

Oncology & Cancer Stem Cells
Esophageal Carcinoma: In KYSE150 cells (high JMJD2C expression), Methylstat inhibits

growth (GI50 = 5.1

M) and restores H3K9me3 levels at tumor suppressor gene promoters [1].

Glioblastoma: Recent studies indicate Methylstat sensitizes glioma cells to temozolomide by

modulating chromatin accessibility.
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Experimental Protocols
Protocol A: Cellular Histone Methylation Profiling
Objective: To validate Methylstat target engagement by measuring global increases in

H3K9me3 or H3K27me3.

Reagents:

Methylstat (dissolved in DMSO, 10 mM stock).

Acid Extraction Buffer: 0.2 N HCl (or H2SO4).

Neutralization Buffer: 1 M Tris-HCl (pH 8.0).

Workflow:

Seeding: Plate cells (e.g., HeLa, HUVEC, KYSE150) at

cells/well in a 6-well plate. Allow attachment for 24 hours.

Treatment:

Treat cells with Methylstat at 1, 5, and 10

M.

Include a DMSO vehicle control (0.1%).

Incubate for 48 hours. (Note: Histone turnover is slow; <24h may be insufficient for global

methylation changes).

Histone Extraction (Critical Step):

Harvest cells and wash with ice-cold PBS.

Lyse cells in Triton Extraction Buffer (TEB: PBS + 0.5% Triton X-100 + Protease Inhibitors)

for 10 min on ice.

Centrifuge at 6,500 x g for 10 min at 4°C to pellet nuclei. Discard supernatant (cytosol).
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Resuspend nuclear pellet in 0.2 N HCl (approx. 100

L) and incubate overnight at 4°C to solubilize histones.

Neutralization & Blotting:

Centrifuge at 12,000 x g for 10 min. Save supernatant (Histones).

Neutralize with 1/10th volume of 1 M Tris-HCl pH 8.0.

Perform Western Blot using antibodies for H3K9me3 (active repression mark) or

H3K27me3. Use Total H3 as the loading control.

Protocol B: In Vitro Enzymatic Assay (AlphaScreen)
Objective: To determine IC50 against a specific recombinant KDM (e.g., KDM4C). Note: You

must use Methylstat Free Acid for this assay. The ester prodrug is inactive in cell-free systems.

Reaction Mix: Combine Recombinant KDM4C (50 nM), Biotinylated Histone H3(1-21)K9me3

peptide (100 nM), and 2-OG (10

M) in Assay Buffer (50 mM HEPES pH 7.5, 0.01% Tween-20, 50

M Fe(II), 100

M Ascorbate).

Inhibitor: Add Methylstat Free Acid (serial dilution 0.1

M to 100

M).

Incubation: Incubate at Room Temperature for 60 minutes.

Detection: Add AlphaScreen Streptavidin Donor beads and Anti-H3K9me2 (product specific)

Acceptor beads.

Read: Measure signal on an EnVision plate reader. A decrease in signal (relative to

substrate-only control) indicates inhibition of demethylation (preservation of the me3
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substrate).

Troubleshooting & Optimization
Permeability vs. Potency: Do not confuse the forms. If your cell-free enzymatic assay fails,

verify you are not using the methyl ester. If your cell-based assay fails, ensure you are using

the ester (prodrug) and incubating long enough (>24h).

Toxicity: Methylstat can be cytotoxic >20

M. Always run a parallel cell viability assay (e.g., CellTiter-Glo) to distinguish specific
epigenetic growth arrest from general necrosis.

Stability: The ester bond is susceptible to plasma esterases. Use heat-inactivated FBS if

stability in media is a concern during long incubations.

Experimental Workflow Diagram
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Figure 2: Optimized workflow for cellular histone extraction and methylation analysis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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